Cas no 1807278-70-1 (Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate
• CAS No: 1807278-70-1
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4947082
• Update Time: 2025-06-09

Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)9-6(5-15)3-7(4-8(9)14)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： GGNBVHGPRPIXHM-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#N)=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate

Comprehensive Overview of Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate (CAS No. 1807278-70-1)

Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate (CAS No. 1807278-70-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethoxy moiety, and iodo substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's iodobenzoate core is a critical scaffold in medicinal chemistry, often leveraged to enhance binding affinity and metabolic stability. With the rise of precision medicine and targeted therapies, Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate has emerged as a key building block for designing molecules that address unmet medical needs. Its difluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly favored for their improved pharmacokinetic properties, a trend reflected in recent FDA-approved drugs.

In agrochemical applications, this compound's cyano and iodo functionalities contribute to its role in developing next-generation pesticides and herbicides. As sustainability becomes a global priority, researchers are focusing on eco-friendly crop protection solutions, and Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate offers a promising avenue due to its potential for low environmental persistence. This aligns with the green chemistry movement, which emphasizes reducing hazardous waste in synthetic processes.

The synthesis of Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate typically involves multi-step reactions, including esterification and halogenation, with yields optimized through modern catalytic methods. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, addressing the pharmaceutical industry's need for scalable and cost-effective intermediates. These innovations are frequently searched by chemists seeking to improve reaction efficiency and reduce energy consumption.

Analytical characterization of this compound relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing, which are critical for ensuring batch-to-batch consistency. Quality control is a major concern for buyers, as evidenced by frequent searches for "CAS 1807278-70-1 specifications" and "iodobenzoate derivative purity standards." Suppliers emphasizing rigorous analytical validation can better meet the demands of discerning clients in the fine chemicals market.

From a commercial perspective, Ethyl 2-cyano-4-difluoromethoxy-6-iodobenzoate occupies a niche but growing segment in the custom synthesis sector. Procurement inquiries often focus on "bulk quantities of fluorinated benzoates" and "iodo-aromatic building blocks," reflecting its utility in diverse R&D projects. The compound's stability under standard storage conditions (typically 2-8°C under inert atmosphere) makes it logistically viable for global distribution, a factor increasingly important in post-pandemic supply chain strategies.

Looking ahead, the scientific community anticipates expanded applications for this compound in PET radiopharmaceuticals (due to its iodine content) and materials science, particularly in designing fluorinated liquid crystals. These interdisciplinary opportunities resonate with trending search terms like "fluorine in drug design 2024" and "halogenated materials for electronics," positioning CAS 1807278-70-1 as a compound with enduring relevance across multiple cutting-edge fields.